Glucocorticoid Receptor

Glucocorticoid Receptor
NR3C1
Gene: NR3C1Transcription FactorUniProt: P04150

Target Description

NR3C1, also known as the Glucocorticoid Receptor (GR), is a ligand-activated transcription factor belonging to the nuclear receptor superfamily. It mediates the genomic and non-genomic effects of glucocorticoid hormones, playing a critical role in regulating metabolism, inflammation, immune response, and stress adaptation. Dysregulation of NR3C1 is implicated in various conditions, including autoimmune diseases, inflammatory disorders, metabolic syndromes, and certain cancers, making it a significant therapeutic target.

Related Compounds

Related Compounds
List of compounds acting on this target
O-Methylpallidine

O-Methylpallidine

O-Methylpallidine

CAS: 27510-33-4

Aporheine

Aporheine

Aporheine

CAS: 2030-53-7

熊果酮酸

熊果酮酸

Ursonic acid

CAS: 6246-46-4

千金子素L3

千金子素L3

Euphorbia Factor L3

CAS: 218916-52-0

7-羟基千金子二萜醇

7-羟基千金子二萜醇

7-beta-Hydroxylathyrol

CAS: 34208-98-5

23-乙酰泽泻醇C

23-乙酰泽泻醇C

Alisol C Monoacetate

CAS: 26575-93-9

沙蟾毒精

沙蟾毒精

Arenobufagin

CAS: 464-74-4

青蒿素

青蒿素

Artemisinin

CAS: 63968-64-9

Alpha-细辛醚

Alpha-细辛醚

Asarone

CAS: 2883-98-9

巴卡亭 III

巴卡亭 III

Baccatin III

CAS: 27548-93-2

假马齿苋皂苷VII (假马齿苋苷X)

假马齿苋皂苷VII (假马齿苋苷X)

Bacopaside VII

CAS: 94443-88-6

假马齿苋皂苷A3

假马齿苋皂苷A3

Bacoside A3

CAS: 157408-08-7

苯甲酰新乌头原碱

苯甲酰新乌头原碱

Benzoylmesaconine

CAS: 63238-67-5

硬飞燕草碱

硬飞燕草碱

Delsoline

CAS: 509-18-2

钩吻碱

钩吻碱

Gelsemine

CAS: 509-15-9

蓝萼甲素

蓝萼甲素

glaucocalyxin A

CAS: 79498-31-0

戟叶马鞭草苷

戟叶马鞭草苷

Hastatoside

CAS: 50816-24-5

草质素

草质素

Herbacetin

CAS: 527-95-7

高香草酸

高香草酸

Homovanillic acid

CAS: 306-08-1

异银杏双黄酮

异银杏双黄酮

Isoginkgetin

CAS: 548-19-6

山柰苷

山柰苷

Kaempferitrin

CAS: 482-38-2

山柰酚-3-O-槐糖苷

山柰酚-3-O-槐糖苷

Kaempferol-3-O-sophoroside

CAS: 19895-95-5

醉椒素

醉椒素

Kavain

CAS: 500-64-1

左旋四氢巴马汀

左旋四氢巴马汀

L-Tetrahydropalmatine

CAS: 483-14-7

叶黄素

叶黄素

Lutein

CAS: 127-40-2

柚皮素

柚皮素

Naringenin

CAS: 480-41-1

补骨脂定

补骨脂定

Psoralidin

CAS: 18642-23-4

草质素苷

草质素苷

Rhodionin

CAS: 85571-15-9

箭藿苷A

箭藿苷A

Sagittatoside A

CAS: 118525-35-2

洋川芎内酯A

洋川芎内酯A

Senkyunolide A

CAS: 63038-10-8

四氢小檗碱

四氢小檗碱

Tetrahydroberberine

CAS: 522-97-4

茶氨酸

茶氨酸

Theanine

CAS: 3081-61-6

钩藤碱 C

钩藤碱 C

Uncarine C

CAS: 5629-60-7

马鞭草苷

马鞭草苷

Verbenalin

CAS: 548-37-8

花椒毒酚

花椒毒酚

Xanthotoxol

CAS: 2009-24-7

夏无碱 B

夏无碱 B

Decumbenine B

CAS: 164991-68-8

23-乙酰泽泻醇B

23-乙酰泽泻醇B

Alisol B Acetate

CAS: 26575-95-1

白术内酯I

白术内酯I

Atractylenolide I

CAS: 73069-13-3

红景天苷

红景天苷

Salidroside

CAS: 10338-51-9

远志皂苷元

远志皂苷元

Senegenin

CAS: 2469-34-3

山栀苷甲酯

山栀苷甲酯

Shanzhiside methylester

CAS: 64421-28-9

斯皮诺素

斯皮诺素

Spinosin

CAS: 72063-39-9

獐牙菜苦苷

獐牙菜苦苷

Swertiamarin

CAS: 17388-39-5

细叶远志皂苷

细叶远志皂苷

Tenuifolin

CAS: 20183-47-5

假马齿苋皂苷A1

假马齿苋皂苷A1

Bacoside A1

CAS: 58798-94-0

积雪草酸-28-O-鼠李糖(1-4)葡萄糖(1-6)葡萄糖苷

积雪草酸-28-O-鼠李糖(1-4)葡萄糖(1-6)葡萄糖苷

Scheffoleoside A

CAS: 160669-23-8

6"-丙二酸沙苑子苷单酯

6"-丙二酸沙苑子苷单酯

Complanatuside 6"-malonate

CAS: 2089462-18-8

刺五加苷E1

刺五加苷E1

Eleutheroside E1

CAS: 7374-79-0

Gelsemiol

Gelsemiol

Gelsemiol

CAS: 110414-77-2

假马齿苋皂苷V

假马齿苋皂苷V

Bacopaside V

CAS: 620592-16-7

知母皂苷 H1

知母皂苷 H1

Timosaponin H1

CAS: 288142-06-3

西红花苷IV

西红花苷IV

Crocin IV

CAS: 57710-64-2

二十二碳六烯酸甲酯

二十二碳六烯酸甲酯

Docosahexaenoic acid methyl ester

CAS: 2566-90-7

N-苄基-(9Z)-十八碳烯酰胺

N-苄基-(9Z)-十八碳烯酰胺

N-benzyl-(9Z)-octadecenamide

CAS: 101762-87-2

油酸甲酯

油酸甲酯

Methyl oleate

CAS: 112-62-9

α-亚麻酸乙酯

α-亚麻酸乙酯

Ethyl linolenate

CAS: 1191-41-9

二十二碳六烯酸乙酯

二十二碳六烯酸乙酯

Docosahexaenoic acid ethyl ester

CAS: 84494-72-4

香附烯酮

香附烯酮

Cyperenone

CAS: 3466-15-7

去苯甲酰基芍药苷元

去苯甲酰基芍药苷元

Debenzoylpaeoniflorgenin

CAS: 1429403-79-1

芍药苷元

芍药苷元

Paeoniflorgenin

CAS: 697300-41-7

细叶远志皂苷元

细叶远志皂苷元

Presenegenin

CAS: 2163-40-8

槲皮素 3-O-葡萄糖基(1→2)鼠李糖苷

槲皮素 3-O-葡萄糖基(1→2)鼠李糖苷

Quercetin-3-O-D-glucosyl]-(1-2)-L-rhamnoside

CAS: 143016-74-4

6''-O-乙酰基柴胡皂苷A

6''-O-乙酰基柴胡皂苷A

6''-O-Acetylsaikosaponin A

CAS: 64340-46-1

(2R,3S)-3-苯基异丝氨酸盐酸盐

(2R,3S)-3-苯基异丝氨酸盐酸盐

(2R,3S)-3-Phenylisoserine hydrochloride

CAS: 132201-32-2

芹糖新甘草苷

芹糖新甘草苷

Liquiritigenin-7-O-apiosyl(1-2)-glucoside

CAS: 135432-48-3

朝藿苷甲

朝藿苷甲

Epimedoside

CAS: 106441-31-0

玛卡酰胺杂质5

玛卡酰胺杂质5

Hexadecanamide, N-[(3-methoxyphenyl)methyl]-

CAS: 847361-96-0

藏红花酸二醛

藏红花酸二醛

Crocetindial

CAS: 502-70-5

人参皂苷Rs2

人参皂苷Rs2

Ginsenoside Rs2

CAS: 87733-66-2

乙酰知母皂苷元

乙酰知母皂苷元

Sarsasapogenin acetate

CAS: 35319-91-6

乙酰天麻素

乙酰天麻素

Acetagastrodin

CAS: 64291-41-4

知母皂苷III

知母皂苷III

Anemarrhenasaponin III

CAS: 163047-23-2

新甘草苷

新甘草苷

Neoliquiritin

CAS: 5088-75-5

Acanthopanaxoside B

Acanthopanaxoside B

Acanthopanaxoside B

CAS: 915792-03-9

厄弗酚

厄弗酚

Effusol

CAS: 73166-28-6

远志酸-3-O-β-D-吡喃葡萄糖苷

远志酸-3-O-β-D-吡喃葡萄糖苷

Bernardioside A

CAS: 121368-52-3

磷脂酰丝氨酸

磷脂酰丝氨酸

Phosphatidylserine

CAS: 51446-62-9

二氢巴马汀

二氢巴马汀

Dihydropalmatine

CAS: 26067-60-7

去氢表雄甾酮(DHEA)

去氢表雄甾酮(DHEA)

Dehydroepiandrosterone

CAS: 53-43-0

N-甲基荷叶碱

N-甲基荷叶碱

N-Methylnuciferine

CAS: 754919-24-9

远志皂苷F

远志皂苷F

Onjisaponin F

CAS: 79103-90-5

Lucidioline

Lucidioline

Lucidioline

CAS: 22594-91-8

Methyl 4-hydroxyphenylacetate

Methyl 4-hydroxyphenylacetate

Methyl 4-hydroxyphenylacetate

CAS: 14199-15-6

7,4'-Dihydroxy-8-methylflavan

7,4'-Dihydroxy-8-methylflavan

7,4'-Dihydroxy-8-methylflavan

CAS: 82925-55-1

Ditryptophenaline

Ditryptophenaline

Ditryptophenaline

CAS: 64947-43-9

Kobusone

Kobusone

Kobusone

CAS: 24173-71-5

Statistics
Related Compounds86
Related Diseases17
Metadata
Created At2/2/2026
Updated At2/12/2026